N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide
Description
N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide is a complex organic compound that features a piperidine ring substituted with a cyclopropylmethyl group and a methoxypyridinylmethyl group
Properties
IUPAC Name |
N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O2/c1-22-17-15(4-2-8-18-17)12-20-9-3-5-14(11-20)16(21)19-10-13-6-7-13/h2,4,8,13-14H,3,5-7,9-12H2,1H3,(H,19,21) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNZOVEGOSWDDFJ-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC=N1)CN2CCCC(C2)C(=O)NCC3CC3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
The synthesis of N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide typically involves multiple stepsThe reaction conditions often involve the use of specific catalysts and reagents to ensure the desired substitutions occur efficiently .
Chemical Reactions Analysis
N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.
Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.
Scientific Research Applications
This compound has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex molecules.
Biology: The compound’s unique structure makes it a candidate for studying biological interactions at the molecular level.
Industry: Used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved often include signal transduction mechanisms and metabolic processes .
Comparison with Similar Compounds
N-(cyclopropylmethyl)-1-[(2-methoxypyridin-3-yl)methyl]piperidine-3-carboxamide can be compared with other similar compounds such as:
Pyridinium salts: These compounds share the pyridine ring structure and have similar reactivity patterns.
Cyclopropylmethyl derivatives: Compounds with cyclopropylmethyl groups exhibit similar chemical behavior in reactions.
Piperidine derivatives: These compounds have the piperidine ring and are used in various chemical and pharmaceutical applications
This compound’s unique combination of functional groups and structural features distinguishes it from other similar compounds, making it a valuable subject for further research and development.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
